Cas no 59-88-1 (Phenylhydrazine Hydrochloride (1:1))

• Product Name: Phenylhydrazine Hydrochloride (1:1)
• CAS No: 59-88-1
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• MDL: MFCD00012924
• CID: 33740
• PubChem ID: 60962
• Update Time: 2025-07-20

Phenylhydrazine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenylhydrazine hydrochloride
• Phenylhydrazinium chloride
• Phenylhydrazine HCL
• 6-Hydroxy-3,4-dihydrocarbostyril
• PHENYLHYDRAZINE CHLORHYDRATE
• Phenylhydrazine Hydrochloride (1:1)
• Phenylhydrazine-HCl
• Phenylhydrazine monohydrochloride
• Hydrazine, phenyl-, monohydrochloride
• Phenylhydrazin hydrochlorid
• Phenylhydrazine.HCl
• Hydrazine, phenyl-, hydrochloride
• Phenylhydrazine hydrochloride (VAN)
• Phenylhydrazin hydrochlorid [German]
• H7QFK49SVD
• Phenylhydrazine hydrochlorid
• Hydrazine, phenyl-, hydrochloride (1:1)
• DSSTox_CID_1
• NSC5710
• NCGC00259747-01
• Phenylhydrazine hydrochloride, for the detection of sugar, >=99.0%
• CAS-59-88-1
• phenyl hydrazine HCl salt
• JOVOSQBPPZZESK-UHFFFAOYSA-N
• PHENYLHYDRAZINE HYDROCHLORIDE [MI]
• N-phenylhydrazine monohydrochloride
• Tox21_111618
• Hidracina, fenil-, clorhidrato (1:1)
• EN300-19051
• phenyl-hydrazine HCl salt
• Phenylhydrazine.cntdot.HCl
• A800248
• phenyl hydrazine hydrochloride
• Q27279737
• NSC-5710
• Cloroidrato Difenilidrazina
• NCGC00256328-01
• NSC 5710
• SCHEMBL304025
• CCRIS 5707
• DTXCID701148
• N-phenylhydrazine hydrochloride
• EINECS 200-444-7
• CHEBI:136540
• 27140-08-5
• CS-W014355
• Phenylhydrazine hydrochloride, >=99%
• UNII-H7QFK49SVD
• AKOS015890451
• Cloruro di Fenilidrazina
• Tox21_202198
• J-523952
• phenyl-hydrazine hydrochloride
• 1-phenylhydrazine hydrochloride
• C6H8N2.ClH
• WLN: ZMR &GH
• Tox21_302936
• P0184
• LS-7656
• MFCD00012924
• J-610042
• Tox21_111618_1
• phenylhydrazine hydrochloride salt
• phenylhydrazine;hydrochloride
• D77767
• PhNHNH2.HCl
• NCGC00159378-02
• Phenylhydrazine, HCl
• EINECS 248-259-0
• AMY22286
• FT-0657380
• AI3-17266
• 59-88-1
• Phenylhydrazine hydrochloride, 99%
• NCGC00159378-04
• CHEMBL3182475
• phenyldiazane hydrochloride
• Phenylhydrazne hydrochlorde
• DTXSID3021148
• Hydrazine, phenyl, monohydrochloride
• PhenylhydrazineHCl
• phenylhydrazinehydrochloride
• Hydrazine, phenyl, hydrochloride
• 248-259-0

• MDL： MFCD00012924
• Inchi： 1S/C6H8N2.ClH/c7-8-6-4-2-1-3-5-6;/h1-5,8H,7H2;1H
• InChI Key： JOVOSQBPPZZESK-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)N
• BRN： 3594958

Computed Properties

• Exact Mass: 144.04500
• Monoisotopic Mass: 144.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 57.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: White foliar crystals. Sensitive to light and humidity. Can sublimate.
• Density: 1.1672 (rough estimate)
• Melting Point: 250-254 °C (dec.) (lit.)
• Boiling Point: 236.22°C (rough estimate)
• Flash Point: 115.4°C
• Refractive Index: 1.5210 (estimate)
• PH: 2.6-2.9 (50g/l, H2O)
• Solubility: H2O: soluble50mg/mL
• Water Partition Coefficient: 50 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with most common metals.
• PSA: 38.05000
• LogP: 2.54750
• Merck: 7293
• Sensitiveness: Sensitive to light, air and humidity
• Solubility: It is easily soluble in water, soluble in ethanol, and almost insoluble in ether. Adding concentrated hydrochloric acid precipitates from the solution.

Phenylhydrazine Hydrochloride (1:1) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H317,H319,H331,H341,H350,H372,H400
• Warning Statement： P201,P261,P273,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 45-23/24/25-36/38-43-48/23/24/25-50-68
• Safety Instruction： S53-S45-S61
• FLUKA BRAND F CODES：3-8-10-23
• RTECS：MV9000000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R36/38; R43; R45; R48/23/24/25; R50; R68
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Phenylhydrazine Hydrochloride (1:1)

Recent Advances in Phenylhydrazine Hydrochloride (1:1) Research: Key Findings and Implications

Phenylhydrazine Hydrochloride (1:1) (CAS: 59-88-1) is a chemical compound widely used in pharmaceutical and biochemical research. Recent studies have explored its applications in drug synthesis, metabolic pathway analysis, and as a reagent in various biochemical assays. This research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary chemical and biological research.

One of the most notable advancements involves the role of Phenylhydrazine Hydrochloride in the synthesis of heterocyclic compounds, which are pivotal in developing new therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the formation of pyrazole derivatives, which exhibit potent anti-inflammatory and anticancer properties. The study utilized advanced spectroscopic techniques to confirm the structural integrity and purity of the synthesized compounds, underscoring the reliability of Phenylhydrazine Hydrochloride as a reagent.

In addition to its synthetic applications, recent research has investigated the compound's role in studying oxidative stress and hemolytic anemia. A team at the University of Cambridge employed Phenylhydrazine Hydrochloride to induce oxidative damage in erythrocytes, providing a robust model for evaluating the efficacy of novel antioxidants. Their findings, published in Free Radical Biology and Medicine, revealed that the compound's ability to generate reactive oxygen species (ROS) makes it invaluable for simulating pathological conditions in vitro.

Another groundbreaking study focused on the compound's potential in targeted drug delivery systems. Researchers at MIT developed a Phenylhydrazine Hydrochloride-conjugated nanoparticle platform to enhance the bioavailability of hydrophobic drugs. The results, featured in Nature Nanotechnology, indicated a significant improvement in drug uptake and retention in cancer cells, opening new avenues for precision medicine.

Despite its utility, safety concerns surrounding Phenylhydrazine Hydrochloride persist. A 2024 review in Chemical Research in Toxicology highlighted the need for stringent handling protocols due to its potential carcinogenicity. The review emphasized the importance of alternative reagents with similar efficacy but lower toxicity profiles, prompting ongoing research into safer substitutes.

In conclusion, Phenylhydrazine Hydrochloride (1:1) remains a cornerstone in chemical and biomedical research, with recent studies expanding its applications in drug development, disease modeling, and nanotechnology. However, the scientific community must balance its benefits with safety considerations to ensure sustainable and ethical use. Future research should focus on optimizing its applications while mitigating associated risks.